2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-yl)acetamide

• IUPAC Name: 2-(6-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C14H14N4O2S/c1-9-7-16-14-18(13(9)20)10(8-21-14)6-12(19)17-11-4-2-3-5-15-11/h2-5,7,10H,6,8H2,1H3,(H,15,17,19)
• InChI Key: MVWUQQRPLIKLCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)C(CS2)CC(=O)NC3=CC=CC=N3
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol
• CAS No.: 953015-31-1

Description

2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C14H14N4O2S and its molecular weight is 302.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound 2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-yl)acetamide has been a subject of research due to its potential in synthesizing new heterocyclic compounds with antimicrobial, insecticidal, and antitumor activities. Researchers have explored various synthetic routes and biological applications, focusing on the creation of innovative molecules that can serve as potential therapeutic agents.

Antimicrobial and Insecticidal Applications

One study detailed the synthesis of new heterocycles incorporating an antipyrine moiety, which were evaluated for antimicrobial properties. The findings suggest that these compounds, synthesized using key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, hold promise as antimicrobial agents (Bondock et al., 2008). Similarly, another study utilized a related compound as a precursor for synthesizing various heterocycles with assessed insecticidal properties against the cotton leafworm, Spodoptera littoralis, indicating potential applications in pest control (Fadda et al., 2017).

Antitumor Activities

Further research has extended into the antitumor potential of novel synthesized compounds derived from similar intermediates. For instance, compounds based on thiazolo[3,2-a]pyrimidine derivatives were synthesized and showed promising inhibitory effects on various cancer cell lines, highlighting the potential for developing new anticancer therapeutics (Albratty et al., 2017).

Synthesis of Fused and Novel Heterocycles

The utility of this compound extends to the synthesis of various novel heterocyclic compounds, including thiazolo[3,2-a]pyrimidinones, which serve as building blocks for further chemical transformations. These synthetic pathways contribute to the development of new molecules with potential biological activities, enriching the chemical space for drug discovery and development (Janardhan et al., 2014).